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Compound of Interest

Compound Name: Glycine cresol red

Cat. No.: B1207919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Glycine Cresol Red. Due to the limited availability of specific quantitative solubility data in

public literature, this document focuses on providing a framework for its determination,

including qualitative solubility information and a detailed experimental protocol.

Introduction to Glycine Cresol Red
Glycine Cresol Red is a complexometric indicator and a derivative of Cresol Red. It is utilized

in analytical chemistry for the spectrophotometric determination of various metal ions.[1] Its

chemical structure, featuring both the triphenylmethane dye backbone of Cresol Red and the

amino acid glycine, suggests a nuanced solubility profile influenced by both its aromatic and

amino acid functionalities. Understanding its behavior in different solvents is crucial for its

application in various experimental and developmental settings.

Qualitative Solubility Profile
While specific quantitative data is not readily available, qualitative assessments and

information on related compounds provide initial guidance on the solubility of Glycine Cresol
Red.

Table 1: Qualitative Solubility of Glycine Cresol Red and Related Compounds
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Compound Water Ethanol Other Solvents

Glycine Cresol Red Water Soluble[2] No data available No data available

Cresol Red Sparingly soluble[3] Soluble[3]
Soluble in alkali

solutions[4]

Glycine Soluble[5] Sparingly soluble No data available

Note: This table is based on available qualitative data and is intended as a preliminary guide.

Experimental verification is highly recommended.

Experimental Protocol for Determining Quantitative
Solubility
To obtain precise solubility data for Glycine Cresol Red, a standardized experimental protocol

is essential. The following methodology is a generalized approach based on established

techniques for solubility determination.[3]

Materials and Equipment
Glycine Cresol Red (high purity)

Solvents of interest (e.g., Water, Ethanol, Methanol, Acetone, DMSO)

Analytical balance

Volumetric flasks

Centrifuge

Spectrophotometer (UV-Vis)

Thermostatically controlled shaker or incubator

Syringe filters (0.45 µm)

pH meter
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Procedure
Preparation of Standard Solutions:

Accurately weigh a known mass of Glycine Cresol Red.

Dissolve it in a suitable solvent to prepare a stock solution of known concentration.

Prepare a series of standard solutions of decreasing concentrations by serial dilution.

Equilibrium Solubility Determination (Shake-Flask Method):

Add an excess amount of Glycine Cresol Red to a known volume of the solvent of

interest in a sealed container.

Agitate the mixture at a constant temperature (e.g., 25 °C) for a predetermined period

(e.g., 24-48 hours) to ensure equilibrium is reached.

After the equilibration period, cease agitation and allow the suspension to settle.

Centrifuge the suspension to pellet the undissolved solid.

Carefully withdraw a sample of the supernatant and filter it using a syringe filter to remove

any remaining solid particles.

Quantification:

Measure the absorbance of the filtered supernatant at the wavelength of maximum

absorbance (λmax) for Glycine Cresol Red using a UV-Vis spectrophotometer.

Construct a calibration curve by plotting the absorbance of the standard solutions against

their known concentrations.

Determine the concentration of Glycine Cresol Red in the saturated supernatant by

interpolating its absorbance on the calibration curve.

Data Reporting:

Express the solubility in standard units such as mg/mL or mol/L.
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Record the temperature at which the solubility was determined.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of Glycine
Cresol Red solubility.

Workflow for Determining Glycine Cresol Red Solubility
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Caption: Experimental workflow for solubility determination.

Conclusion
This technical guide outlines the current understanding of Glycine Cresol Red's solubility and

provides a robust experimental framework for its quantitative determination. For researchers

and professionals in drug development, accurate solubility data is a cornerstone of reliable

experimental design and formulation. It is strongly recommended that the protocol described

herein be followed to generate precise and reproducible solubility profiles for Glycine Cresol
Red in various solvents relevant to specific research and development needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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